Cas no 953142-90-0 (4-methoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 4-methoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 953142-90-0
• MF: C₁₆H₂₆N₂O₄S
• MW: 342.453643321991
• CID: 6214779
• PubChem ID: 16887619
• Update Time: 2025-08-05

4-methoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• 953142-90-0
• F5017-0199
• 4-methoxy-N-[[1-(2-methoxyethyl)piperidin-4-yl]methyl]benzenesulfonamide
• VU0629635-1
• AKOS024490046
• 4-methoxy-N-{[1-(2-methoxyethyl)piperidin-4-yl]methyl}benzene-1-sulfonamide
• 4-methoxy-N-((1-(2-methoxyethyl)piperidin-4-yl)methyl)benzenesulfonamide

• Inchi： 1S/C16H26N2O4S/c1-21-12-11-18-9-7-14(8-10-18)13-17-23(19,20)16-5-3-15(22-2)4-6-16/h3-6,14,17H,7-13H2,1-2H3
• InChI Key： TXKLXCAHKWHFCS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NCC1CCN(CCOC)CC1)(=O)=O

Computed Properties

• Exact Mass: 342.16132849g/mol
• Monoisotopic Mass: 342.16132849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 76.2Ų

Additional information on 4-methoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Compound CAS No. 953142-90-0: 4-Methoxy-N-{1-(2-Methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide

The compound with CAS No. 953142-90-0, named as 4-methoxy-N-{1-(2-methoxyethyl)piperidin-4-ylmethyl}benzene-1-sulfonamide, is a complex organic molecule with a diverse range of potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique structure, which includes a methoxy group attached to a benzene ring, a sulfonamide functional group, and a piperidine ring substituted with a methoxyethyl group. These structural features contribute to its distinct chemical properties and reactivity.

Recent studies have highlighted the importance of sulfonamides in drug design due to their ability to act as bioisosteres of carboxylic acids, providing improved pharmacokinetic profiles. The sulfonamide group in this compound is particularly interesting as it can enhance the molecule's solubility and stability, making it suitable for various therapeutic applications. Additionally, the piperidine ring introduces rigidity and hydrophobicity, which are crucial for interactions with biological targets such as enzymes or receptors.

The methoxy groups present in the molecule are known to exert electron-donating effects, which can influence the electronic properties of the aromatic ring and potentially modulate the molecule's activity. This is especially relevant in medicinal chemistry, where such modifications can lead to enhanced selectivity or potency against specific targets. Recent research has also explored the role of methoxy substituents in modulating the pharmacokinetics of drugs, particularly in terms of absorption and metabolism.

One of the most promising areas of application for this compound is in the development of novel therapeutic agents targeting inflammatory diseases. The sulfonamide moiety has been associated with anti-inflammatory properties, while the piperidine ring may enhance bioavailability by improving membrane permeability. Combined with the electron-donating effects of the methoxy groups, this compound could potentially serve as a lead molecule for designing drugs that inhibit pro-inflammatory pathways or modulate immune responses.

Furthermore, the synthesis of this compound involves multi-step organic reactions that highlight its complexity. The construction of the piperidine ring typically requires careful optimization to ensure high yields and purity. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure versions of this compound, which could be valuable for studying stereochemical effects on biological activity.

In conclusion, CAS No. 953142-90-0 represents a sophisticated organic molecule with significant potential in drug discovery and development. Its unique structure combines functional groups that offer diverse chemical properties, making it a valuable candidate for exploring novel therapeutic strategies. As research continues to uncover its full potential, this compound may play a pivotal role in advancing treatments for various diseases.